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Compound of Interest

Compound Name: Antibacterial agent 82

Cat. No.: B12408073 Get Quote

For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide delves into the discovery and isolation of Antibacterial Agent 82, a

compound identified as Antibiotic K-82 A. This document synthesizes the available scientific

literature to provide a comprehensive resource on its origins, initial characterization, and the

methodologies employed in its primary investigation.

Executive Summary
Antibacterial Agent 82, formally known as Antibiotic K-82 A, is a microbial metabolite with

demonstrated antibacterial and phage induction properties. It was first isolated from the

fermentation broth of Streptomyces lavendulae, strain No. K-82. The producing microorganism

was identified from a soil sample collected in Kumamoto city, Japan. The antibiotic was isolated

as distinct dark reddish needles, indicating a crystalline nature. Alongside the primary active

compound, a mixture of minor components, designated the K-82 B complex, was also

identified, with one of its constituents, K-82 B2, being characterized as benzoic acid.

Discovery and Source Organism
The journey to identify Antibacterial Agent 82 began with a screening program for novel

antibiotic-producing microorganisms from soil environments.
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A soil sample from Kumamoto city, Japan, yielded a bacterial isolate, designated as strain No.

K-82, which demonstrated antimicrobial activity.

Taxonomic Identification
Based on taxonomic studies, strain No. K-82 was identified as belonging to the species

Streptomyces lavendulae. Streptomyces is a well-documented genus known for its prolific

production of a wide array of secondary metabolites, including many clinically important

antibiotics.

Isolation and Purification of Antibiotic K-82 A
The process for obtaining purified Antibiotic K-82 A from the fermentation culture of

Streptomyces lavendulae No. K-82 is outlined below.

Experimental Protocol: Isolation and Purification
Fermentation:Streptomyces lavendulae No. K-82 is cultivated under suitable fermentation

conditions to promote the production of Antibiotic K-82 A.

Extraction: The active compound is extracted from the fermentation broth.

Chromatography: The crude extract is subjected to silica gel column chromatography.

Elution: A suitable solvent system is used to elute the column, separating Antibiotic K-82 A

from other components.

Crystallization: The purified fraction containing Antibiotic K-82 A is concentrated, leading to

the formation of dark reddish needles.

Biological Activity
Antibiotic K-82 A exhibits a dual biological activity profile, a characteristic that distinguishes it

from many conventional antibiotics.

Antibacterial Activity
Initial studies confirmed that Antibiotic K-82 A possesses antibacterial properties. Specific

quantitative data on its spectrum of activity, such as Minimum Inhibitory Concentration (MIC)
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values against various bacterial strains, are not detailed in the available abstracts.

Phage Induction Activity
A notable characteristic of Antibiotic K-82 A is its high phage induction activity. This suggests

that the compound can induce the lytic cycle in lysogenic bacteria, leading to the production

and release of bacteriophages. This mechanism of action is distinct from many common

antibiotics that target bacterial cell wall synthesis, protein synthesis, or DNA replication.

Associated Components: The K-82 B Complex
During the isolation of Antibiotic K-82 A, a complex of minor components, named the K-82 B

complex, was also recovered. One of these components, K-82 B2, was isolated and identified

as benzoic acid through physicochemical analysis.

Logical Workflow for Discovery and Isolation
The following diagram illustrates the logical progression from the initial screening to the

isolation of Antibiotic K-82 A.
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Workflow from soil sample to characterization of Antibiotic K-82 A.
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Future Directions
The initial discovery of Antibiotic K-82 A opens several avenues for further research. A detailed

investigation into its mechanism of action, particularly the signaling pathways involved in its

phage induction activity, would be of significant interest. Furthermore, comprehensive studies

to determine its full antibacterial spectrum and potency are necessary to evaluate its

therapeutic potential. The elucidation of its chemical structure would also be a critical next step

to enable structure-activity relationship studies and potential synthetic modifications.

To cite this document: BenchChem. [Unveiling Antibacterial Agent 82: A Technical Overview
of its Discovery and Isolation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408073#antibacterial-agent-82-discovery-and-
isolation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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